Cas no 2228260-82-8 (2-azido-2-(3-methanesulfonylphenyl)ethan-1-ol)

• Product Name: 2-azido-2-(3-methanesulfonylphenyl)ethan-1-ol
• CAS No: 2228260-82-8
• MF: C₉H₁₁N₃O₃S
• MW: 241.266940355301
• CID: 6455081
• PubChem ID: 165671828
• Update Time: 2025-05-19

2-azido-2-(3-methanesulfonylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-(3-methanesulfonylphenyl)ethan-1-ol
• 2228260-82-8
• EN300-2004823

• Inchi： 1S/C9H11N3O3S/c1-16(14,15)8-4-2-3-7(5-8)9(6-13)11-12-10/h2-5,9,13H,6H2,1H3
• InChI Key： IJUFZIBMJOKAKT-UHFFFAOYSA-N
• SMILES： S(C)(C1=CC=CC(=C1)C(CO)N=[N+]=[N-])(=O)=O

Computed Properties

• Exact Mass: 241.05211239g/mol
• Monoisotopic Mass: 241.05211239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 77.1Ų

Additional information on 2-azido-2-(3-methanesulfonylphenyl)ethan-1-ol

Introduction to 2-azido-2-(3-methanesulfonylphenyl)ethan-1-ol (CAS No. 2228260-82-8)

2-azido-2-(3-methanesulfonylphenyl)ethan-1-ol, identified by the CAS number 2228260-82-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology due to its unique structural and functional properties. This compound belongs to a class of molecules characterized by the presence of both azido and methanesulfonylphenyl functional groups, which endow it with versatile reactivity and potential applications in drug discovery and molecular engineering.

The molecular structure of 2-azido-2-(3-methanesulfonylphenyl)ethan-1-ol consists of an ethanol backbone substituted with an azido group at the second carbon position and a 3-methanesulfonylphenyl group at the same position. This bifunctional design makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of bioactive compounds. The azido group, known for its high reactivity, allows for facile introduction of other functional groups via azide coupling reactions, while the methanesulfonylphenyl moiety provides additional stability and electronic properties that can be exploited in medicinal chemistry.

In recent years, there has been growing interest in the applications of azido-containing compounds in pharmaceutical research. The azido group is a well-established handle for introducing nitrogen atoms into molecular frameworks, which can be crucial for achieving specific biological activities. For instance, azides have been widely used in the synthesis of protease inhibitors, kinase inhibitors, and other therapeutic agents. The methanesulfonylphenyl group, on the other hand, contributes to the lipophilicity and metabolic stability of the compound, making it an attractive scaffold for drug development.

One of the most compelling aspects of 2-azido-2-(3-methanesulfonylphenyl)ethan-1-ol is its potential utility in click chemistry applications. Click chemistry, a concept pioneered by Dr. K. Barry Sharpless, involves the use of highly efficient and selective reactions to construct complex molecular structures from simple precursors. The copper-catalyzed azide-alkyne cycloaddition (CuAAC) is a cornerstone reaction in click chemistry, and compounds containing azido groups are frequently employed as key reactants in this process. The presence of both an azido group and an alcohol moiety in 2-azido-2-(3-methanesulfonylphenyl)ethan-1-ol makes it an ideal candidate for such transformations, enabling the rapid construction of diverse libraries of bioactive molecules.

Recent studies have highlighted the importance of 2-azido-2-(3-methanesulfonylphenyl)ethan-1-ol in the development of novel therapeutic agents. For example, researchers have utilized this compound as a building block in the synthesis of small-molecule inhibitors targeting various disease-related proteins. By leveraging its reactive azido group, scientists have been able to introduce nitrogen-rich heterocycles into their molecular designs, which often enhances binding affinity and selectivity. Additionally, the methanesulfonylphenyl group has been shown to improve pharmacokinetic properties such as solubility and bioavailability, making these compounds more suitable for clinical applications.

The versatility of 2-azido-2-(3-methanesulfonylphenyl)ethan-1-ol extends beyond its role as a synthetic intermediate. It has also been explored as a precursor in the preparation of functional materials with applications in biomedicine and nanotechnology. For instance, researchers have investigated its use in generating polymers with tailored properties for drug delivery systems. The ability to incorporate azido groups into polymer backbones allows for post-polymerization modifications via click reactions, enabling the creation of stimuli-responsive materials that can release therapeutic agents under specific conditions.

In conclusion, 2-azido-2-(3-methanesulfonylphenyl)ethan-1-ol (CAS No. 2228260-82-8) represents a promising compound with broad utility in pharmaceutical chemistry and synthetic biology. Its unique structural features—comprising both an azido group and a methanesulfonylphenyl moiety—make it a valuable tool for constructing complex molecules via click chemistry and other modern synthetic methodologies. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative therapeutic agents and functional materials.